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Compound of Interest

Compound Name: 4',5'-Dibromofluorescein

Cat. No.: B7799365 Get Quote

Essential Safety and Handling Guide for 4',5'-
Dibromofluorescein
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4',5'-Dibromofluorescein.

Adherence to these procedures is essential to ensure a safe laboratory environment.

Chemical Identifier:

Name: 4',5'-Dibromofluorescein

Synonyms: C.I. 45370.1, Solvent Red 72, Eosinic acid[1][2][3]

CAS Number: 596-03-2[1][2][3]

Appearance: Orange powder[1][4]

Immediate Safety Precautions
4',5'-Dibromofluorescein is a hazardous chemical that can cause skin, eye, and respiratory

irritation. It is also toxic if swallowed.[2][4][5] In case of exposure, follow these first-aid

measures immediately:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1][4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4',5'-
Dibromofluorescein to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://il.mahidol.ac.th/eng/wp-content/uploads/2019/03/MSDS_4-5-Dibromofluorescein.pdf
https://il.mahidol.ac.th/eng/wp-content/uploads/2019/03/MSDS_4-5-Dibromofluorescein.pdf
https://tristains.com/45-dibromo-fluorescein/
https://il.mahidol.ac.th/eng/wp-content/uploads/2019/03/MSDS_4-5-Dibromofluorescein.pdf
https://il.mahidol.ac.th/eng/wp-content/uploads/2019/03/MSDS_4-5-Dibromofluorescein.pdf
https://www.benchchem.com/product/b7799365?utm_src=pdf-body
https://www.benchchem.com/product/b7799365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles should comply with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][6] A face

shield should be worn over

goggles when there is a splash

hazard.[7]

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[7] For

prolonged contact, consider

double-gloving or using more

robust gloves. Always inspect

gloves for degradation before

use and wash hands after

removal.[7][8]

Body Protection
Laboratory coat and protective

clothing

Wear a fully buttoned lab coat

and appropriate protective

clothing to prevent skin

exposure.[1][8]

Respiratory Protection NIOSH-approved respirator

Use in a well-ventilated area.

[6] A respirator with a Type P2

(EN 143) cartridge is

recommended if engineering

controls are insufficient or

during spill cleanup to avoid

inhaling the powder.[8]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of the chemical.
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[1][6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][6]

Handling Procedures:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Minimize dust generation and accumulation when handling the powder.[1][6]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]

Do not eat, drink, or smoke in the laboratory area.[8]

Wash hands thoroughly with soap and water after handling.[8]

Keep the container tightly closed when not in use.[1][6]

Storage:

Store in a tightly closed, original container.[1][4]

Keep in a cool, dry, and well-ventilated area.[4][6]

Store away from incompatible materials such as strong oxidizing agents.[2][8]

Disposal Plan
Contaminated materials and waste must be disposed of safely and in accordance with all

applicable regulations.

Spill Cleanup:

Evacuate the area and alert others.
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Wear the appropriate PPE, including respiratory protection, gloves, and safety goggles.[8]

Clean up spills immediately.[1]

Use dry cleanup procedures to avoid generating dust.[8] Sweep or vacuum the material.

Place the spilled material into a clean, dry, labeled, and sealed container for disposal.[1][8]

Wash the spill area with soap and water, and prevent runoff from entering drains.[8]

Waste Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[8]

Dispose of the chemical and any contaminated materials at an approved waste disposal

plant.[2]

Do not discharge into sewers or waterways.[8]
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Workflow for Safe Handling and Disposal of 4',5'-Dibromofluorescein
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Caption: Workflow for the safe handling and disposal of 4',5'-Dibromofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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